copper;(1Z,11Z,20Z,28Z)-2,11,20,29-tetraza-37,38,39,40-tetrazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,20,22,24,26,28-undecaene

• Molecular Formula: C32H30CuN8-2
• Molecular Weight: 590.2 g/mol
• IUPAC Name: copper;(1Z,11Z,20Z,28Z)-2,11,20,29-tetraza-37,38,39,40-tetrazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,20,22,24,26,28-undecaene
• InChI: InChI=1S/C32H30N8.Cu/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;/h1-2,7-10,15-16,19-22,27-28H,3-6,11-14H2;/q-4;+2
• InChI Key: GCTBNABAWIBYFJ-UHFFFAOYSA-N
• Isomeric SMILES: C1CC2C3/N=C/4\[N-]/C(=N\C5[N-]/C(=N\C6=C7C(=C([N-]6)/N=C(/C2CC1)\[N-]3)C=CC=C7)/C8C5CCCC8)/C9=CC=CC=C49.[Cu+2]
• Canonical SMILES: C1CCC2C(C1)C3[N-]C2=NC4=C5C=CC=CC5=C([N-]4)N=C6C7CCCCC7C([N-]6)N=C8C9=CC=CC=C9C(=N3)[N-]8.[Cu+2]

Description

Copper;(1Z,11Z,20Z,28Z)-2,11,20,29-tetraza-37,38,39,40-tetrazanidanonacyclo[286113,10112,19121,2804,9013,18022,27031,36]tetraconta-1,3,5,7,9,11,20,22,24,26,28-undecaene is a complex organic compound featuring a copper ion coordinated with a large, multi-cyclic ligand

Preparation Methods

The synthesis of copper;(1Z,11Z,20Z,28Z)-2,11,20,29-tetraza-37,38,39,40-tetrazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,20,22,24,26,28-undecaene typically involves multi-step organic synthesis techniques. The process begins with the preparation of the ligand, which involves the formation of multiple nitrogen-containing rings. The ligand is then coordinated with a copper ion under controlled conditions, often involving the use of solvents and catalysts to facilitate the reaction. Industrial production methods may involve scaling up these reactions and optimizing conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The copper center can participate in oxidation reactions, potentially altering the oxidation state of the metal.

Reduction: Similarly, the copper ion can be reduced under appropriate conditions.

Substitution: The ligand structure allows for substitution reactions, where certain atoms or groups within the ligand can be replaced by others. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic solvents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Copper;(1Z,11Z,20Z,28Z)-2,11,20,29-tetraza-37,38,39,40-tetrazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,20,22,24,26,28-undecaene has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions due to its ability to facilitate electron transfer processes.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studies of enzyme mechanisms and protein-ligand interactions.

Medicine: Its potential as a therapeutic agent is being explored, particularly in the context of metal-based drugs.

Industry: The compound’s unique properties make it suitable for use in materials science, particularly in the development of advanced materials with specific electronic or magnetic properties.

Mechanism of Action

The mechanism by which copper;(1Z,11Z,20Z,28Z)-2,11,20,29-tetraza-37,38,39,40-tetrazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,20,22,24,26,28-undecaene exerts its effects involves the coordination of the copper ion with the ligand. This coordination alters the electronic structure of the copper ion, enabling it to participate in various chemical reactions. The molecular targets and pathways involved depend on the specific application, but generally include interactions with other metal ions, organic molecules, and biological macromolecules.

Comparison with Similar Compounds

Compared to other similar compounds, copper;(1Z,11Z,20Z,28Z)-2,11,20,29-tetraza-37,38,39,40-tetrazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,20,22,24,26,28-undecaene is unique due to its large, multi-cyclic ligand structure. Similar compounds include:

Copper complexes with smaller ligands: These may have simpler structures and different reactivity profiles.

Other metal complexes with similar ligands: These can provide insights into the role of the metal ion in determining the compound’s properties. The uniqueness of this compound lies in its combination of a complex ligand structure with a copper ion, which imparts specific electronic and chemical properties.